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Compound of Interest

Compound Name: 4-(Bromomethyl)benzaldehyde

Cat. No.: B112711

An in-depth examination of the commercial availability, synthesis, and applications of a key
reagent in pharmaceutical and materials science research.

For researchers, scientists, and professionals in drug development, the accessibility and purity
of starting materials are critical for the success of their work. 4-(Bromomethyl)benzaldehyde,
a versatile bifunctional molecule, serves as a crucial building block in the synthesis of a wide
array of complex organic molecules. This technical guide provides a comprehensive overview
of its commercial availability from various suppliers, detailed experimental protocols for its
synthesis and purification, and its applications in contemporary research.

Commercial Availability and Supplier Overview

4-(Bromomethyl)benzaldehyde is readily available from a multitude of chemical suppliers,
catering to a range of research and development needs, from small-scale laboratory work to
bulk manufacturing. Purity levels for the commercially available product are typically high,
generally ranging from 96% to 98%. The compound is sold in various quantities, from
milligrams to kilograms, with pricing being competitive among suppliers.

A summary of prominent suppliers and their offerings is presented in the table below to
facilitate easy comparison for procurement purposes.
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. . Available Additional
Supplier Purity . .
Quantities Information
Also known as 4-
Apollo Scientific 96% 19, 59, 10g, 25¢, 100g Formylbenzyl
bromide.[1]
] - Storage at <-15°C is
Biosynth Not specified 29, 59
recommended.[2]
Considered
Synthonix 97% 250mg, 1g, 59 Dangerous Goods for
shipping.[3]
o Product intended for
CymitQuimica 96% 1g, 59, 10g, 25g, 100g
laboratory use only.[4]
) ) ] Recommends
Sigma-Aldrich 97% Various )
refrigerator storage.
A platform with
MOLBASE 95% - 98% 19 to 25kg multiple suppliers from
China.[5]
- ) ) For research use only.
Benchchem Not specified Inquire for details

[6]

Physicochemical Properties and Safety Data

Understanding the properties and handling requirements of 4-(Bromomethyl)benzaldehyde is
paramount for its safe and effective use in the laboratory.
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Property Value

CAS Number 51359-78-5

Molecular Formula CsH7BrO

Molecular Weight 199.04 g/mol [2]

Melting Point 95-100 °C[1][2]

Appearance Pale lemon crystalline powder[4]

Safety Information: 4-(Bromomethyl)benzaldehyde is classified as a hazardous substance. It
is harmful if swallowed or inhaled and causes severe skin burns and eye damage. Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn at all times when handling this chemical. All work should be conducted in a well-
ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.

Synthetic and Purification Protocols

While commercially available, understanding the synthesis of 4-(Bromomethyl)benzaldehyde
can be beneficial for researchers. A common synthetic route involves the radical bromination of
p-tolualdehyde.

Experimental Protocol: Synthesis via Radical
Bromination

This protocol describes the synthesis of 4-(Bromomethyl)benzaldehyde from p-tolualdehyde
using N-bromosuccinimide (NBS) as the bromine source and a radical initiator.

Materials:
e p-Tolualdehyde
e N-Bromosuccinimide (NBS)

e Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN)
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e Carbon tetrachloride (CCla) or other suitable solvent
e Sodium bicarbonate (NaHCO3) solution

e Brine

e Anhydrous magnesium sulfate (MgSQOa)

e Hexane

o Ethyl acetate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve p-
tolualdehyde in CCla.

o Add NBS and the radical initiator (BPO or AIBN) to the solution.

» Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
 Filter the mixture to remove the succinimide byproduct.

e Wash the filtrate with a saturated NaHCOs solution, followed by brine.
e Dry the organic layer over anhydrous MgSOa.

« Filter the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

Experimental Protocol: Purification by Recrystallization

The crude 4-(Bromomethyl)benzaldehyde can be purified by recrystallization to obtain a
product of high purity.

Procedure:
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 Dissolve the crude product in a minimal amount of a hot solvent mixture, such as

hexane/ethyl acetate.

 Allow the solution to cool slowly to room temperature, and then place it in an ice bath to
facilitate crystal formation.

o Collect the crystals by vacuum filtration.
e Wash the crystals with a small amount of cold solvent.
e Dry the purified crystals under vacuum.

The purity of the final product should be confirmed by analytical techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy and melting point determination.

Logical Workflow for Procurement and Utilization

The following diagram illustrates a typical workflow for a research entity to procure and utilize
4-(Bromomethyl)benzaldehyde in a research project.

Click to download full resolution via product page

Procurement and Research Workflow

Common Reaction Pathway: Wittig Reaction

4-(Bromomethyl)benzaldehyde is a valuable substrate for various organic transformations.
One of its key applications is in the Wittig reaction to form stilbene derivatives, which are
important motifs in many biologically active compounds and functional materials.
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4-(Bromomethyl)benzaldehyde Triphenylphosphine

CsH7BrO P(CesHs)3

Wittig Salt Strong Base

[p-CHO-CsH4CH2P(CeHs)3]*Br= e.g., n-BulLi

Aldehyde or Ketone

Phosphonium Ylide
R2C=0

Stilbene Derivative

p-CHO-CsH4CH=CR:2

Click to download full resolution via product page

Wittig Reaction Pathway

In conclusion, 4-(Bromomethyl)benzaldehyde is a commercially accessible and highly useful
reagent for the scientific research community. Its versatile reactivity, particularly the presence of
both an aldehyde and a bromomethyl group, allows for its incorporation into a wide range of
molecular architectures. By understanding its commercial landscape, safe handling
procedures, and synthetic utility, researchers can effectively leverage this compound to
advance their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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